![molecular formula C15H11ClF2N2OS B2590520 4-Chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine CAS No. 885460-87-7](/img/structure/B2590520.png)
4-Chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine
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Overview
Description
“4-Chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine” is a chemical compound with the molecular formula C15H11ClF2N2OS and a molecular weight of 340.78 . It is used for research purposes .
Synthesis Analysis
The synthesis of pyrimidine derivatives, such as “this compound”, often involves a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization using direct β-C (sp3)–H functionalization of saturated ketones succeeded by annulation with amidines .Molecular Structure Analysis
The InChI code for this compound is 1S/C15H11ClF2N2OS/c1-7-8(2)22-14-11(7)12(16)19-13(20-14)9-3-5-10(6-4-9)21-15(17)18/h3-6,15H,1-2H3 .Physical And Chemical Properties Analysis
This compound is a yellow solid with a melting point of 287–288 °C . Its IR (KBr, cm −1) values are 3137 (NH), 1676 (C=O), 1609 (C=N). Its 1 H NMR (400 MHz, DMSO- d6) values are δ (ppm) 12.1 (s, 1H, NH), 7.51–8.10 (m, 7H, Ar–H), 6.95 (s, 1H, Ar–H), 3.78 (m, 6H, OCH 3). Its 13 C NMR (100 MHz, DMSO- d6) values are δ (ppm) 163.1, 158.6, 149.1, 148.2, 144.6, 134.2, 132.3, 131.5, 129.6, 128.1, 125.9, 121.6, 120.8, 120.1, 112.4, 111.6, 105.1, 78.9, 55.5, 30.6 .Scientific Research Applications
Nonlinear Optical Exploration
Research on thiopyrimidine derivatives, including structures related to 4-Chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine, highlights their significant distribution in nature and promising applications in medicine and nonlinear optics (NLO) fields. Studies indicate that these compounds exhibit considerable NLO character, recommending their use for optoelectronic associated high-tech applications (Hussain et al., 2020).
Synthesis of Heterocyclic Compounds
The synthesis of this compound is essential in developing various heterocyclic compounds. These syntheses, involving palladium-catalyzed cross-coupling and thermal decomposition, are crucial for producing pyrimidines fused with five-membered heterocycles, which have potential applications in diverse scientific fields (Sakamoto, Kondo, & Yamanaka, 1982).
Antitumor Activity
The derivatives of thieno[2,3-d]pyrimidine, closely related to this compound, have been studied for their antitumor properties. The focus is on their potential as inhibitors of dihydrofolate reductase, a target in cancer therapy. Their activity against specific tumor types in animal models highlights their significance in cancer research (Grivsky et al., 1980).
Inhibitors of Gene Expression
Compounds structurally similar to this compound have been investigated as inhibitors of NF-kappaB and AP-1 gene expression. These studies are significant in understanding the modulation of transcription factors and potential therapeutic applications in diseases where these pathways are deregulated (Palanki et al., 2000).
Radioprotective and Antitumor Activity
Novel derivatives of thieno[2,3-d]pyrimidine, including structures similar to this compound, exhibit promising radioprotective and antitumor activities. These compounds open new avenues in the development of therapeutic agents for cancer treatment and radioprotection (Alqasoumi et al., 2009).
Future Directions
While specific future directions for “4-Chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine” are not explicitly stated in the literature, pyrimidine derivatives are a topic of ongoing research due to their wide range of pharmacological effects . Further studies could explore the potential applications of this compound in various fields, including medicine and pharmacology.
Mechanism of Action
Target of action
Pyrimidine derivatives are known to have a wide range of targets depending on their specific structures. They can interact with various enzymes, receptors, and proteins that play crucial roles in cellular processes .
Mode of action
Many pyrimidine derivatives exert their effects by binding to their targets, thereby modulating their activity .
Biochemical pathways
Pyrimidine derivatives in general can influence a variety of biochemical pathways depending on their specific targets .
Pharmacokinetics
The lipophilicity of a drug can influence its ADME properties, including its ability to cross cell membranes .
Result of action
The effects would depend on the specific targets and pathways it influences .
properties
IUPAC Name |
4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClF2N2OS/c1-7-8(2)22-14-11(7)12(16)19-13(20-14)9-3-5-10(6-4-9)21-15(17)18/h3-6,15H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNDNQPOMVPAUTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=NC(=N2)C3=CC=C(C=C3)OC(F)F)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClF2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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